Cas no 1391303-96-0 (1-ethenylcyclopentan-1-amine)

• Product Name: 1-ethenylcyclopentan-1-amine
• CAS No: 1391303-96-0
• MF: C₇H₁₃N
• MW: 111.184821844101
• MDL: MFCD22533847
• CID: 5218465
• PubChem ID: 20202263
• Update Time: 2025-06-14

1-ethenylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-vinylcyclopentanamine
• 1-Vinylcyclopentan-1-amine
• 1-ethenylcyclopentan-1-amine

• MDL： MFCD22533847
• Inchi： 1S/C7H13N/c1-2-7(8)5-3-4-6-7/h2H,1,3-6,8H2
• InChI Key： VDFOZBKJGIZQHR-UHFFFAOYSA-N
• SMILES： C1(C=C)(N)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-ethenylcyclopentan-1-amine

Research Brief on 1-Ethenylcyclopentan-1-amine (CAS: 1391303-96-0): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

The compound 1-ethenylcyclopentan-1-amine (CAS: 1391303-96-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging roles in drug discovery. Recent studies highlight its utility as a versatile building block in medicinal chemistry, particularly in the design of novel small-molecule inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1-ethenylcyclopentan-1-amine derivatives via palladium-catalyzed cross-coupling reactions, achieving yields of up to 85% with excellent enantioselectivity (≥98% ee). The researchers emphasized the compound's rigid cyclopentane scaffold as a key advantage for conformational restriction in drug design, potentially improving target binding affinity and metabolic stability. Structural-activity relationship (SAR) studies revealed that modifications at the ethenyl group significantly influence the compound's pharmacokinetic properties, with certain derivatives showing improved blood-brain barrier penetration.

In neuropharmacology, 1-ethenylcyclopentan-1-amine derivatives have shown promise as modulators of neurotransmitter systems. A preclinical study published in ACS Chemical Neuroscience (2024) reported that specific fluorinated analogs exhibited potent and selective binding to σ-1 receptors (Ki = 12-35 nM), with potential applications in treating neuropathic pain and neurodegenerative disorders. The study utilized molecular docking simulations to elucidate the binding mode of these compounds within the σ-1 receptor's hydrophobic pocket, providing valuable insights for further optimization.

The compound's application extends to oncology research, where it serves as a core structure for developing novel kinase inhibitors. Recent work in Bioorganic & Medicinal Chemistry Letters (2024) described a series of 1-ethenylcyclopentan-1-amine-based compounds demonstrating dual inhibition of CDK4/6 and PI3Kα, with IC50 values in the low micromolar range. These findings suggest potential for developing multi-targeted cancer therapies, particularly for hormone receptor-positive breast cancers resistant to current treatments.

From a chemical biology perspective, 1-ethenylcyclopentan-1-amine has emerged as a valuable tool for protein labeling and bioconjugation. A Nature Chemical Biology publication (2023) detailed its use in bioorthogonal chemistry, where the strained cyclopentane ring enables rapid, catalyst-free reactions with tetrazines for live-cell imaging applications. This property makes the compound particularly useful for studying dynamic biological processes in real-time with minimal perturbation to cellular systems.

Ongoing research is exploring the compound's potential in addressing antimicrobial resistance. Preliminary results presented at the 2024 American Chemical Society National Meeting demonstrated that certain 1-ethenylcyclopentan-1-amine derivatives exhibit potent activity against multidrug-resistant Gram-positive bacteria (MIC = 2-8 μg/mL), possibly through disruption of cell wall biosynthesis. These findings highlight the molecule's versatility across diverse therapeutic areas.

In conclusion, 1-ethenylcyclopentan-1-amine (CAS: 1391303-96-0) represents a promising scaffold with wide-ranging applications in drug discovery and chemical biology. Its unique structural features enable diverse modifications for tailored biological activities, while recent synthetic advancements have improved access to enantiopure derivatives. Future research directions include further optimization of pharmacokinetic properties, expansion of target space exploration, and development of more efficient synthetic routes to support large-scale production for clinical evaluation.